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Compound of Interest

Compound Name: Amfenac-d5

Cat. No.: B12388588 Get Quote

For researchers and drug development professionals, the procurement of high-quality, reliable

deuterated internal standards is a critical step in ensuring the accuracy and reproducibility of

bioanalytical data. This technical guide provides an in-depth overview of the commercial

landscape for Amfenac-d5, a deuterated analog of the non-steroidal anti-inflammatory drug

(NSAID) Amfenac. This guide is intended to assist in the strategic selection of a suitable

supplier for research purposes.

Commercial Supplier Landscape for Amfenac-d5
Several specialized chemical suppliers offer Amfenac-d5 and its salt forms. The availability,

product specifications, and purchasing details often require direct inquiry. Below is a

comparative summary of key information gathered from various commercial suppliers. It is

important to note that pricing and real-time availability are dynamic and necessitate direct

contact with the vendors.
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Supplier
Product
Name

Catalog
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Stated
Purity

CAS
Number

Acanthus

Research

Amfenac-

D5

AMF-16-

002-10mg

C15H7D5N

NaO3

Not

Specified

Pending

QC
N/A

Amfenac-

D5 Sodium

Hydrate

AMF-16-

001

C15H10D5

NNaO4+

Not

Specified

Made to

Order

61618-27-

7

Cerilliant

(MilliporeSi

gma)

Amfenac-

d5 Sodium

Salt

B130739-

10

C15H7D5N

NaO3
282.28

Certificate

of Analysis

Not

Available

MedchemE

xpress

Amfenac-

d5 sodium

Not

Specified

Not

Specified

Not

Specified
In-stock

Not

Specified

Pharmaffili

ates

Amfenac-

d5 Sodium

Hydrate

Not

Specified

C15H9D5N

NaO4
300.3

Request

CoA

Not

Specified

Simson

Pharma

Limited

Amfenac-

D5 Sodium

Salt

A1580001
C15H7D5N

NaO3
282.28

Certificate

of Analysis
NA

TLC

Pharmaceu

tical

Standards

Amfenac-

d5
A-872

C15H8NO

3D5
260.31

Backordere

d

Not

Specified

VIVAN Life

Sciences

Amfenac

D5

VLDL-

00320

C₁₅H₇D₅N

NaO₃
282.29

CoA

Provided
NA

Xcess

Bioscience

s

Amfenac

D5 Sodium

Hydrate

M8737-10
C15H14NN

aO4
300.30 ≥98%

Not

Specified

Strategic Supplier Selection Workflow
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The process of selecting a commercial supplier for a critical research material like Amfenac-d5
should be systematic. The following workflow outlines the key decision points and actions

required to ensure the procurement of a suitable product that meets the rigorous demands of

your research.
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Identify Research Need
(Amfenac-d5 Internal Standard)

Initial Supplier Screening
(Online Catalogs, Databases)

Direct Supplier Inquiry

Request Quotation
(Price, Pack Size)

Request Certificate of Analysis (CoA)
(Purity, Identity)

Inquire on Availability
(Lead Time, Stock Status)

Evaluate Supplier Responses

Compare Key Metrics:
- Purity & Identity (CoA)

- Price per mg
- Lead Time

- Documentation Quality

Select Optimal Supplier

Issue Purchase Order

Receive & Verify Material
(QC Check against CoA)

Material Approved for Research Use

Click to download full resolution via product page

Supplier selection workflow for Amfenac-d5.
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Methodological Considerations for the Use of
Amfenac-d5
While specific experimental protocols are proprietary to the end-user's laboratory and

application, the primary use of Amfenac-d5 is as an internal standard in bioanalytical methods,

most commonly Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The

following is a generalized workflow for the development of such a method.

General Bioanalytical Method Development Workflow
using a Deuterated Internal Standard
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Procure Amfenac (Analyte)
& Amfenac-d5 (Internal Standard)

Prepare Primary Stock Solutions
(e.g., in DMSO, Methanol)

Mass Spectrometer Tuning
(Optimize MRM Transitions for

Analyte and IS)

Develop Chromatographic Method
(Column, Mobile Phase Selection)

Prepare Calibration Standards
& Quality Controls (QCs)

in Biological Matrix

Optimize Sample Extraction
(e.g., Protein Precipitation,

SPE, LLE)

Method Validation
(Accuracy, Precision, Linearity,

LLOQ, Stability)

Analysis of Study Samples

Click to download full resolution via product page

Bioanalytical method development workflow.
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Key Experimental Considerations:

Purity and Identity Verification: Upon receipt, it is best practice to independently verify the

identity and purity of the Amfenac-d5 standard, for example, by high-resolution mass

spectrometry and NMR, to confirm the isotopic labeling pattern and absence of significant

impurities.

Mass Spectrometry Tuning: The deuterated standard will have a different mass-to-charge

ratio (m/z) than the parent compound. It is essential to optimize the precursor and product

ion transitions for both Amfenac and Amfenac-d5 in the mass spectrometer.

Chromatographic Co-elution: Ideally, the deuterated internal standard should co-elute with

the analyte to ensure that any matrix effects are compensated for effectively. The five

deuterium atoms on the benzoyl ring of Amfenac-d5 should have a minimal impact on its

chromatographic behavior relative to Amfenac.

Stability: The stability of Amfenac-d5 in stock solutions and in the biological matrix under the

conditions of the experiment (e.g., freeze-thaw cycles, bench-top stability) should be

assessed during method validation.

This guide provides a foundational framework for the procurement and application of Amfenac-
d5 in a research setting. Due to the specialized nature of this product, direct and detailed

communication with potential suppliers is paramount to ensuring the success of subsequent

experimental work.

To cite this document: BenchChem. [Navigating the Sourcing of Amfenac-d5 for Preclinical
Research: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388588#commercial-suppliers-of-amfenac-d5-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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